Cas no 4397-55-1 (Methyl 2-(chlorocarbonyl)benzoate)

• Product Name: Methyl 2-(chlorocarbonyl)benzoate
• CAS No: 4397-55-1
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• MDL: MFCD11656039
• CID: 876795
• PubChem ID: 329760528
• Update Time: 2025-04-19

Methyl 2-(chlorocarbonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chlorocarbonyl)benzoate
• 2-METHOXYCARBONYLBENZOYL CHLORIDE
• Methyl phthaloyl chloride
• methyl 2-carbonochloridoylbenzoate
• 2-carbomethoxybenzoyl chloride
• 2-chloroformyl benzoic acid methyl ester
• methoxycarbonylbenzoyl chloride
• methyl 2-chlorocarbonylbenzoate
• o-carbomethoxybenzoyl chloride
• Phthalic acid monochloride monomethyl ester
• o-Methoxycarbonylbenzoyl chloride
• methyl 2-(carbonochloridoyl)benzoate
• 2-Chlorocarbonyl-benzoic acid methyl ester
• 2-Chlorocarbonylbenzoic acid methyl ester
• GNBWUEAMCSHHMO-UHFFFAOYSA-N
• Benzoic acid, 2-(chlorocarbonyl)-, methyl ester
• DB-070495
• Methyl phthaloyl chloride, 97%
• DTXSID70457229
• 2-carbomethoxyben-zoylchloride
• 2-carbomethoxybenzoylchloride
• SCHEMBL305237
• MFCD11656039
• 2-(methoxycarbonyl)benzoyl chloride
• methyl 2-(chloroformyl)benzoate
• o-methoxycarbonylbenzoylchloride
• 4397-55-1

• MDL： MFCD11656039
• Inchi： 1S/C9H7ClO3/c1-13-9(12)7-5-3-2-4-6(7)8(10)11/h2-5H,1H3
• InChI Key： GNBWUEAMCSHHMO-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 198.00800
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-126 ºC (ethanol )
• Boiling Point: 297.3±23.0 ºC (760 Torr),
• Flash Point: 130.5±21.6 ºC,
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 43.37000
• LogP: 1.85220
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-(chlorocarbonyl)benzoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314-H317
• Warning Statement： P260-P280-P301+P330+P331-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3265 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-34-43
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters